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Kathon 886: Mechanism and Efficacy Data

The table below summarizes the key information available from the search results regarding Kathon 886's

antimicrobial activity.

Aspect Available Data from Search Results
Product A mixture of 5-chloro-2-methyl-4-isothiazolin-3-one (10.4%) and 2-methyl-4-
Composition isothiazolin-3-one (3.7%) [1] [2].

| Mechanism of Action | A two-step process:

¢ Rapid growth inhibition via disruption of central metabolic pathways [2].

¢ Cell death from progressive loss of protein thiols and production of free radicals [2]. | | Target
Enzymes/Pathways | Key dehydrogenases in the Krebs cycle (e.g., a-ketoglutarate, pyruvate),
nutrient metabolism, and energy generation (NADH dehydrogenase) [2]. | | Validated Efficacy | ¢
Effective in controlling microbial growth in semi-synthetic metalworking fluids (MWF) [1]. ¢
Industrial tracking study: A 50-week real-time study confirmed its use for controlling microbes in an
automotive manufacturing setting [1]. |

Experimental Protocol from an Industrial Study
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One of the search results details a methodology from a long-term industrial tracking study, which can serve

as a reference for a real-world validation protocol [1].

¢ Study Objective: To track the microbial community composition and dynamics of a freshly recharged
industrial semi-synthetic metalworking fluid operation over 50 weeks.

¢ Application Context: The MWF system was treated with Kathon 886 MW (along with another
biocide, Grotan) as part of the plant's routine fluid management [1].

¢ Methodologies Used: The study employed a combination of approaches to get a complete picture:

o Microbial Load Quantification: Total bacterial counts were determined using light microscopy
and epifluorescence microscopy [1].

o Targeted Microbial Analysis: Optimized genus/group-specific gqPCR was used to detect and
guantify specific microbial groups, including Pseudomonads, Enterics, Legionellae, and
Mycobacteria [1].

o Whole Community Analysis: Unbiased PCR-Denaturing Gradient Gel Electrophoresis (PCR-
DGGE) was used to reveal the total microbial community composition and succession [1].

o Endotoxin Measurement: Endotoxin levels were tracked, with surges noted coinciding with
biocide additions [1].

Mechanism of Action Visualization

The following diagram illustrates the biochemical mechanism of action of Kathon 886, as described in the

search results [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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